
Eicosapentaenoyl Chloride: A Technical
Overview

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: Eicosapentaenoyl Chloride

Cat. No.: B2959401

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eicosapentaenoyl chloride, the acyl chloride derivative of the omega-3 fatty acid

eicosapentaenoic acid (EPA), is a reactive chemical intermediate of significant interest in the

fields of biochemistry and pharmaceutical development. Its structure incorporates a 20-carbon

chain with five cis double bonds and a terminal acyl chloride group. This high degree of

unsaturation, combined with the reactivity of the acyl chloride, makes it a valuable precursor for

the synthesis of a variety of bioactive molecules and complex lipids. This technical guide

provides a comprehensive overview of the structure, formula, and known properties of

eicosapentaenoyl chloride, along with a detailed experimental protocol for its synthesis.

Chemical Structure and Formula
Eicosapentaenoyl chloride is characterized by a long-chain polyunsaturated acyl group

attached to a chlorine atom. The systematic name for this compound is (5Z,8Z,11Z,14Z,17Z)-

icosa-5,8,11,14,17-pentaenoyl chloride.

Molecular Formula: C₂₀H₂₉ClO
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Chemical Structure:

A simplified representation of the acyl chloride functional group attached to the 20-carbon

chain.

Physicochemical Properties
Quantitative data for eicosapentaenoyl chloride is not extensively reported in the literature,

likely due to its reactive nature. It is typically synthesized and used in situ or stored under inert

conditions for short periods. The available data is summarized in the table below. For

comparison, properties of the parent compound, eicosapentaenoic acid, are also included.

Property Eicosapentaenoyl Chloride Eicosapentaenoic Acid

Molecular Weight 320.9 g/mol 302.45 g/mol

CAS Number 98770-65-1 10417-94-4

Physical State
Not definitively reported; often

handled as a solution.
Liquid

Boiling Point Data not available 439.3 ± 24.0 °C at 760 mmHg

Melting Point Data not available -54 to -53 °C

Solubility

Soluble in dry, non-protic

organic solvents such as

chloroform and

dichloromethane. Reacts with

protic solvents.

Soluble in methanol (50

mg/mL), ethanol, and DMSO.

Experimental Protocols
Synthesis of Eicosapentaenoyl Chloride
The most common method for the synthesis of eicosapentaenoyl chloride is the reaction of

eicosapentaenoic acid with a chlorinating agent, such as oxalyl chloride or thionyl chloride.[1]

The following is a representative protocol using oxalyl chloride.

Objective: To synthesize eicosapentaenoyl chloride from eicosapentaenoic acid.
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Materials:

Eicosapentaenoic acid (EPA)

Oxalyl chloride

Dry chloroform (or other suitable dry, non-protic solvent)

Argon or Nitrogen gas

Round-bottom flask

Magnetic stirrer and stir bar

Syringe

Distillation apparatus (for solvent removal)

Procedure:

In a clean, dry round-bottom flask under an inert atmosphere (argon or nitrogen), dissolve

eicosapentaenoic acid in dry chloroform.

While stirring at room temperature, slowly add oxalyl chloride to the solution via syringe. A

typical molar ratio is a slight excess of oxalyl chloride to EPA.

Allow the reaction mixture to stir at room temperature for approximately 2 hours. The

reaction progress can be monitored by the cessation of gas evolution (HCl and CO).

After the reaction is complete, remove the solvent and any remaining oxalyl chloride by

distillation under reduced pressure.

The resulting residue is eicosapentaenoyl chloride, which can then be redissolved in a dry

solvent for immediate use in subsequent reactions.[1]

Safety Precautions: This synthesis should be performed in a well-ventilated fume hood. Oxalyl

chloride and the byproduct, hydrogen chloride, are corrosive and toxic. Appropriate personal
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protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all

times.

Biological Significance and Reactivity
While eicosapentaenoic acid (EPA) is well-documented for its broad range of biological

activities, including anti-inflammatory, cardiovascular, and neuroprotective effects, there is a

lack of information regarding the direct biological activity of eicosapentaenoyl chloride. Its

high reactivity makes it unlikely to exist in a biological system.

The primary role of eicosapentaenoyl chloride is as a reactive intermediate in organic

synthesis. The acyl chloride functional group is highly susceptible to nucleophilic attack,

allowing for the facile formation of esters, amides, and other derivatives. This reactivity is

harnessed to covalently link the eicosapentaenoyl moiety to various molecules, thereby

modifying their properties, such as lipophilicity and cell permeability.

Logical Workflow for Synthesis
The synthesis of eicosapentaenoyl chloride follows a straightforward logical workflow, as

depicted in the diagram below.

Start: Eicosapentaenoic Acid

Reactants:
- Eicosapentaenoic Acid

- Oxalyl Chloride
- Dry Chloroform

Reaction Conditions:
- Inert Atmosphere (Argon)

- Room Temperature
- Stirring for 2 hours

Workup:
- Distillation under
  reduced pressure

Product: Eicosapentaenoyl Chloride

Click to download full resolution via product page

Caption: Workflow for the synthesis of eicosapentaenoyl chloride.

Conclusion
Eicosapentaenoyl chloride is a key synthetic intermediate that provides a gateway to a wide

array of eicosapentaenoic acid derivatives. While its own biological activity is not a focus of

current research, its utility in the synthesis of novel compounds for pharmaceutical and

biochemical applications is well-established. The information and protocols provided in this

guide are intended to support researchers in the effective and safe use of this reactive
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molecule. Further investigation into the precise physical properties of the isolated compound

would be a valuable addition to the scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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